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Compound of Interest

Compound Name: Bornyl isovalerate

CAS No.: 76-50-6

Cat. No.: B1211727

Get Quote

Abstract & Strategic Significance
Bornyl isovalerate (

) is a terpene ester naturally occurring in the essential oil of Valeriana officinalis (Valerian root).
While historically utilized for its mild sedative properties in traditional medicine, its application in
modern perfumery is that of a sophisticated "bridge" molecule.

For the fragrance chemist, Bornyl isovalerate solves a specific volatility problem: it anchors

the diffusive, camphoraceous notes of Borneol while masking the offensive "cheesy" volatility of

isovaleric acid, resulting in a warm, herbaceous, and balsamic profile. This guide provides

protocols for its synthesis, quality control, and stability testing in functional matrices.

Physicochemical Characterization
Understanding the physical parameters is the prerequisite for successful formulation. Bornyl
isovalerate exhibits high hydrophobicity, making it an excellent fixative for non-polar matrices

but requiring solubilizers in aqueous-alcoholic systems.
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Table 1: Technical Specifications
Parameter Value Relevance to Formulation

CAS Number 76-50-6 Regulatory Identification

Molecular Weight 238.37 g/mol
Mid-range volatility

(Heart/Base note)

LogP (Predicted) ~4.8 - 5.2
High substantivity; binds well

to polymers/skin

Vapor Pressure 0.006 mmHg @ 25°C Low volatility; acts as a fixative

Flash Point > 100°C
Safe for standard

compounding

Odor Profile
Herbaceous, Camphoraceous,

Valerian, Fruity

Modifier for Fougère and Pine

accords

Occurrence
Valeriana officinalis, Valeriana

jatamansi
Natural claim substantiation

Structural & Olfactory Pharmacology
The efficacy of Bornyl isovalerate lies in its hydrolysis kinetics and receptor interaction.

The "Masking" Mechanism: Isovaleric acid is potent and often unpleasant (sweat-like). By

esterifying it with Borneol, the carboxyl group is capped, eliminating the proton donation

responsible for the sharp acidic bite.

Release Kinetics: Upon application to the skin, enzymatic hydrolysis (via skin esterases) and

pH-driven breakdown slowly release minute quantities of the parent alcohol (Borneol) and

acid, creating a dynamic, evolving scent profile that extends the "freshness" of pine/camphor

notes far beyond their natural evaporation curve.

Diagram 1: Olfactory Mechanism & Synthesis Logic
This diagram illustrates the esterification logic and the subsequent olfactory release pathway.
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Figure 1: The synthesis of Bornyl isovalerate caps the pungent acid, creating a stable ester

that releases scent slowly via skin interaction.

Experimental Protocols
Protocol A: Synthesis via Acid-Catalyzed Esterification
(Lab Scale)
Objective: Produce high-purity Bornyl isovalerate for olfactory benchmarking. Rationale:

Direct Fischer esterification is chosen for its atom economy and ease of purification compared

to acyl chloride routes.

Reagents:

L-Borneol (15.4 g, 0.1 mol)

Isovaleric acid (12.2 g, 0.12 mol)

p-Toluenesulfonic acid (p-TSA) (0.5 g, catalyst)

Toluene (50 mL, solvent)

Workflow:

Setup: Equip a 250 mL round-bottom flask with a magnetic stir bar and a Dean-Stark trap

topped with a reflux condenser.

Charging: Add Borneol, Isovaleric acid, p-TSA, and Toluene to the flask.
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Reflux: Heat the mixture to reflux (approx. 115°C). Water will azeotropically distill into the

Dean-Stark trap.

Monitoring: Continue reflux until water collection ceases (approx. 3-5 hours).

Work-up:

Cool to room temperature.

Wash the organic layer with saturated

(3 x 20 mL) to neutralize excess acid (Critical for odor purity).

Wash with Brine (1 x 20 mL).

Dry over anhydrous

.

Purification: Remove solvent via rotary evaporation. Purify the residue via vacuum distillation

or silica gel chromatography (Hexane:EtOAc 95:5).

Validation:

Target Yield: >85%

Odor Check: Must lack sharp acidic notes.

Protocol B: Stability Stress Testing in Functional Bases
Objective: Determine the hydrolytic stability of Bornyl isovalerate in aggressive media (High

pH/Surfactants). Context: Esters are prone to hydrolysis in alkaline bases (e.g., soaps), which

would release the smell of "sweaty feet" (Isovaleric acid). This test is mandatory before

commercial use.

Materials:

Test Vehicle A: Ethanol 96% (Perfume control)

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/product/b1211727/docs?utm_src=pdf-body#application-note-bornyl-isovalerate-in-functional-perfumery-aromachology
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1211727?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Test Vehicle B: Liquid Soap Base (pH 9.0)

Test Vehicle C: Acidic Fabric Softener Base (pH 3.0)

Methodology:

Dosing: Incorporate Bornyl isovalerate at 1.0% (w/w) into each vehicle.

Incubation: Divide samples into two sets:

Set 1: 4°C (Control)

Set 2: 45°C (Accelerated Aging)

Timepoints: Evaluate at T=0, T=2 weeks, T=4 weeks, T=8 weeks.

Evaluation Metrics:

Olfactory: Panel test (n=3) looking specifically for "sour/cheesy" off-notes.

Analytical: GC-MS quantification of remaining ester vs. free acid.

Diagram 2: Stability & QC Workflow
This flowchart guides the researcher through the decision-making process based on stability

data.
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Figure 2: Critical path for validating ester stability. Hydrolysis resulting in >5% free acid typically

triggers olfactory rejection.

Regulatory & Safety Profile
Before clinical or consumer application, safety margins must be established. Bornyl
isovalerate is generally recognized as safe (GRAS) but requires strict adherence to IFRA

(International Fragrance Association) standards.
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Skin Sensitization: Low risk. However, oxidized terpenes (from the borneol moiety) can be

sensitizing. Use antioxidants (BHT/Tocopherol) in final formulation.

Phototoxicity: None reported.

Therapeutic Overlap: Due to its presence in Valerian, high concentrations may induce mild

relaxation. This "active scent" property is valuable for functional aromatherapy products

(sleep aids, stress relief).
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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